![molecular formula C15H15N3O3S B5413603 N-{5-[2-(1,3-benzodioxol-5-yl)vinyl]-1,3,4-thiadiazol-2-yl}butanamide](/img/structure/B5413603.png)
N-{5-[2-(1,3-benzodioxol-5-yl)vinyl]-1,3,4-thiadiazol-2-yl}butanamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
N-{5-[2-(1,3-benzodioxol-5-yl)vinyl]-1,3,4-thiadiazol-2-yl}butanamide, commonly known as BVT.2733, is a synthetic compound that has gained significant attention in the scientific community due to its potential therapeutic applications. BVT.2733 is a thiadiazole derivative that has been shown to have a wide range of biochemical and physiological effects, making it a promising candidate for various research applications.
Mechanism of Action
The exact mechanism of action of BVT.2733 is not fully understood. However, it has been suggested that the compound works by modulating the activity of enzymes involved in the production of reactive oxygen species (ROS) and inflammatory mediators. BVT.2733 has also been shown to inhibit the activity of the protein phosphatase 2A (PP2A), which plays a crucial role in the regulation of cell signaling pathways.
Biochemical and Physiological Effects:
BVT.2733 has been shown to have a wide range of biochemical and physiological effects. The compound has been shown to reduce oxidative stress and inflammation, which are both implicated in the pathogenesis of various diseases. BVT.2733 has also been shown to improve mitochondrial function and enhance the production of ATP, which is the primary energy currency of cells.
Advantages and Limitations for Lab Experiments
One of the main advantages of BVT.2733 is its potential therapeutic applications. The compound has been shown to have neuroprotective and anti-inflammatory properties, making it a promising candidate for various research applications. However, one of the limitations of BVT.2733 is its relatively low solubility in aqueous solutions, which could make it difficult to administer in vivo.
Future Directions
There are several future directions for research on BVT.2733. One area of interest is the compound's potential use in the treatment of neurodegenerative diseases such as Alzheimer's and Parkinson's disease. Further research is needed to fully understand the mechanism of action of BVT.2733 and to determine its efficacy and safety in vivo. Another area of interest is the potential use of BVT.2733 in the treatment of inflammatory diseases such as rheumatoid arthritis. Future research could also explore the use of BVT.2733 in other disease states, such as cancer and cardiovascular disease.
In conclusion, BVT.2733 is a promising compound that has gained significant attention in the scientific community due to its potential therapeutic applications. The compound has been shown to have a wide range of biochemical and physiological effects, making it a promising candidate for various research applications. Further research is needed to fully understand the mechanism of action of BVT.2733 and to determine its efficacy and safety in vivo.
Synthesis Methods
The synthesis of BVT.2733 involves a multi-step process that includes the reaction of 2-(1,3-benzodioxol-5-yl) acetaldehyde with thiosemicarbazide, followed by the reaction of the resulting product with butanoyl chloride. The final product is obtained through the reaction of the intermediate with vinyl magnesium bromide.
Scientific Research Applications
BVT.2733 has been extensively studied for its potential therapeutic applications. The compound has been shown to have neuroprotective effects, making it a promising candidate for the treatment of neurodegenerative diseases such as Alzheimer's and Parkinson's disease. BVT.2733 has also been shown to have anti-inflammatory properties, which could be useful in the treatment of inflammatory diseases such as rheumatoid arthritis.
properties
IUPAC Name |
N-[5-[(E)-2-(1,3-benzodioxol-5-yl)ethenyl]-1,3,4-thiadiazol-2-yl]butanamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H15N3O3S/c1-2-3-13(19)16-15-18-17-14(22-15)7-5-10-4-6-11-12(8-10)21-9-20-11/h4-8H,2-3,9H2,1H3,(H,16,18,19)/b7-5+ |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
RJAIAGRMOVIXBO-FNORWQNLSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCCC(=O)NC1=NN=C(S1)C=CC2=CC3=C(C=C2)OCO3 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
CCCC(=O)NC1=NN=C(S1)/C=C/C2=CC3=C(C=C2)OCO3 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H15N3O3S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
317.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.